![molecular formula C22H20N2O2S B269892 1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole](/img/structure/B269892.png)
1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole
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Overview
Description
1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole, also known as DPPM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DPPM is a pyrazole derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of 1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole is not fully understood, but it has been reported to act through different pathways depending on its application. In anticancer research, this compound has been reported to induce apoptosis in cancer cells by activating the caspase pathway. In antiviral research, this compound has been reported to inhibit the replication of the hepatitis C virus by targeting the NS5B polymerase. In anti-inflammatory research, this compound has been reported to inhibit the production of pro-inflammatory cytokines by blocking the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been reported to exhibit different biochemical and physiological effects depending on its application. In anticancer research, this compound has been reported to inhibit the growth of different cancer cell lines, including breast, lung, and prostate cancer cells. In antiviral research, this compound has been reported to inhibit the replication of the hepatitis C virus in vitro. In anti-inflammatory research, this compound has been reported to reduce the production of pro-inflammatory cytokines in vitro and in vivo.
Advantages and Limitations for Lab Experiments
1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole has several advantages for lab experiments, including its ease of synthesis, good yields and purity, and potential applications in different fields. However, this compound also has some limitations, including its relatively low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for 1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole research, including the synthesis of new this compound derivatives with improved bioactivity and selectivity, the study of the pharmacokinetics and pharmacodynamics of this compound in vivo, and the development of new applications for this compound in different fields, including medicinal chemistry, materials science, and catalysis.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound can be synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail. This compound has several advantages for lab experiments, but also some limitations. There are several future directions for this compound research, including the synthesis of new derivatives and the development of new applications in different fields.
Synthesis Methods
1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole can be synthesized using different methods, including the reaction of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde with phenylsulfonylmethyl chloride in the presence of a base, or the reaction of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde with phenylsulfonylmethane in the presence of a base and an oxidant. Both methods have been reported to yield this compound in good yields and purity.
Scientific Research Applications
1,3-diphenyl-5-[(phenylsulfonyl)methyl]-4,5-dihydro-1H-pyrazole has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been reported to exhibit anticancer, antiviral, and anti-inflammatory activities. In materials science, this compound has been used as a ligand in the synthesis of metal complexes with potential applications in catalysis and organic synthesis.
properties
Molecular Formula |
C22H20N2O2S |
---|---|
Molecular Weight |
376.5 g/mol |
IUPAC Name |
3-(benzenesulfonylmethyl)-2,5-diphenyl-3,4-dihydropyrazole |
InChI |
InChI=1S/C22H20N2O2S/c25-27(26,21-14-8-3-9-15-21)17-20-16-22(18-10-4-1-5-11-18)23-24(20)19-12-6-2-7-13-19/h1-15,20H,16-17H2 |
InChI Key |
FOQRSQYMLORDSI-UHFFFAOYSA-N |
SMILES |
C1C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)CS(=O)(=O)C4=CC=CC=C4 |
Canonical SMILES |
C1C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)CS(=O)(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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